2-(Difluoromethyl)cycloheptan-1-amine

• Molecular Formula: C8H15F2N
• Molecular Weight: 163.21 g/mol
• IUPAC Name: 2-(difluoromethyl)cycloheptan-1-amine
• InChI: InChI=1S/C8H15F2N/c9-8(10)6-4-2-1-3-5-7(6)11/h6-8H,1-5,11H2
• InChI Key: LUQKARBUVIUMSN-UHFFFAOYSA-N
• Canonical SMILES: C1CCC(C(CC1)N)C(F)F

Description

2-(Difluoromethyl)cycloheptan-1-amine is a fluorinated cycloalkylamine characterized by a seven-membered cycloheptane ring substituted with a difluoromethyl group at the 2-position and an amine group at the 1-position. The difluoromethyl moiety enhances its physicochemical properties, including lipophilicity and metabolic stability, while the cycloheptane ring provides conformational flexibility compared to smaller cyclic systems (e.g., cyclopropane or cyclopentane) . This compound is of interest in medicinal and agrochemical research due to fluorine’s ability to modulate bioavailability and target interactions .

Preparation Methods

Synthetic Routes and Reaction Conditions: The synthesis of 2-(Difluoromethyl)cycloheptan-1-amine typically involves the introduction of the difluoromethyl group to a cycloheptane precursor. One common method is the difluoromethylation of cycloheptanone followed by reductive amination. This process can be achieved using difluoromethylating agents such as ClCF₂H in the presence of a base .

Industrial Production Methods: Industrial production methods for this compound often utilize flow chemistry techniques to ensure precise control over reaction conditions and scalability. The use of microfluidic flow modules allows for the efficient generation of reactive intermediates and the subsequent formation of the desired product .

Chemical Reactions Analysis

Types of Reactions: 2-(Difluoromethyl)cycloheptan-1-amine undergoes various chemical reactions, including:

Oxidation: The compound can be oxidized to form corresponding oxides.

Reduction: Reduction reactions can convert it into different amine derivatives.

Substitution: Nucleophilic substitution reactions can replace the difluoromethyl group with other functional groups.

Common Reagents and Conditions:

Oxidation: Common oxidizing agents include potassium permanganate (KMnO₄) and chromium trioxide (CrO₃).

Reduction: Reducing agents such as lithium aluminum hydride (LiAlH₄) are often used.

Substitution: Reagents like sodium hydride (NaH) and various alkyl halides are employed for substitution reactions.

Major Products: The major products formed from these reactions depend on the specific conditions and reagents used. For example, oxidation may yield cycloheptanone derivatives, while substitution can produce a variety of functionalized cycloheptane compounds .

Scientific Research Applications

2-(Difluoromethyl)cycloheptan-1-amine has several scientific research applications:

Chemistry: It is used as a building block in the synthesis of more complex molecules, particularly in the development of fluorinated pharmaceuticals.

Biology: The compound’s unique structure makes it a valuable tool in studying biological systems and enzyme interactions.

Industry: The compound is used in the production of agrochemicals and other industrial chemicals due to its stability and reactivity.

Mechanism of Action

The mechanism of action of 2-(Difluoromethyl)cycloheptan-1-amine involves its interaction with specific molecular targets, such as enzymes and receptors. The difluoromethyl group enhances the compound’s lipophilicity and metabolic stability, allowing it to effectively modulate biological pathways. This makes it a promising candidate for drug development .

Comparison with Similar Compounds

Structural and Physicochemical Properties

The table below compares 2-(difluoromethyl)cycloheptan-1-amine with fluorinated cycloalkylamines and related derivatives:

Compound Name	Molecular Formula	Molecular Weight	Melting Point (°C)	Key Features	Biological Relevance
2-(Difluoromethyl)cycloheptan-1-amine*	C₈H₁₅F₂N	175.21	Not reported	7-membered ring, difluoromethyl group	Potential CNS/agrochemical applications
1-(Difluoromethyl)cyclopropan-1-amine	C₄H₇F₂N	107.10	Not reported	3-membered ring, high ring strain	Intermediate for bioactive molecules
2,2-Difluorocyclohexan-1-amine	C₆H₁₁F₂N	147.16	80–85	6-membered ring, geminal difluorine	Improved metabolic stability
2-[2-(Trifluoromethyl)phenyl]cyclopentan-1-amine	C₁₂H₁₄F₃N	229.25	Not reported	Aromatic substituent, 5-membered ring	Agrochemical lead candidate
N-(2-(1H-Indazol-1-yl)phenyl)-3-(difluoromethyl)-1-methyl-1H-pyrazole-4-carboxamide	C₁₇H₂₀F₂N₂O	335.17	134–190	Pyrazole core, carboxamide linkage	Fungicidal activity

Fluorination Effects

• Bioavailability: The difluoromethyl group reduces the basicity of the amine, enhancing membrane permeability compared to non-fluorinated analogs (e.g., cycloheptan-1-amine) .
• Metabolic Stability : Fluorine’s electronegativity mitigates oxidative metabolism, as seen in eflornithine (a difluoromethyl ornithine derivative), which exhibits prolonged in vivo activity .

Ring Size and Conformational Flexibility

• Cycloheptane vs.
• Cyclohexane Analogs : 2,2-Difluorocyclohexan-1-amine (6-membered ring) shows higher melting points (80–85°C) due to symmetry and packing efficiency, whereas cycloheptane derivatives may prioritize solubility .

Functional Group Variations

• Amine vs. Carboxamide : Carboxamide derivatives (e.g., compounds in ) exhibit higher molecular weights (>300 Da) and fungicidal activity, whereas amines like 2-(difluoromethyl)cycloheptan-1-amine are more suited for CNS targets due to their smaller size and basicity .
• Aromatic Substitutents : Compounds like 2-[2-(trifluoromethyl)phenyl]cyclopentan-1-amine leverage aromatic interactions for agrochemical efficacy, contrasting with the aliphatic focus of the target compound .